Cas no 83682-40-0 (1,1,4,4,4-pentachloro-2-(trichloromethyl)but-1-ene)

1,1,4,4,4-pentachloro-2-(trichloromethyl)but-1-ene structure
83682-40-0 structure
Product name:1,1,4,4,4-pentachloro-2-(trichloromethyl)but-1-ene
CAS No:83682-40-0
MF:C5H2Cl8
MW:345.69338
CID:1811864
PubChem ID:55069

1,1,4,4,4-pentachloro-2-(trichloromethyl)but-1-ene Chemical and Physical Properties

Names and Identifiers

    • 1,1,4,4,4-pentachloro-2-(trichloromethyl)but-1-ene
    • 1,1-DICHLORO-2,3-BIS(TRICHLOROMETHYL)PROPENE
    • 83682-40-0
    • DTXSID101003680
    • Inchi: InChI=1S/C5H2Cl8/c6-3(7)2(5(11,12)13)1-4(8,9)10/h1H2
    • InChI Key: IFIYYLYFCPUTMM-UHFFFAOYSA-N
    • SMILES: C(C(=C(Cl)Cl)C(Cl)(Cl)Cl)C(Cl)(Cl)Cl

Computed Properties

  • Exact Mass: 345.760571g/mol
  • Monoisotopic Mass: 341.766472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
  • XLogP3: 6.2

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